Cas no 419574-04-2 ((5S,6R)-6-(1R)-1-3,5-Bis(trifluoromethyl)phenylethoxy-5-(4-fluorophenyl)-3-morpholinoneAprepitant-M3)

• Product Name: (5S,6R)-6-(1R)-1-3,5-Bis(trifluoromethyl)phenylethoxy-5-(4-fluorophenyl)-3-morpholinoneAprepitant-M3
• CAS No: 419574-04-2
• MF: C₂₀H₁₆F₇NO₃
• MW: 451.334770202637
• CID: 326652
• PubChem ID: 9933512
• Update Time: 2025-04-19

(5S,6R)-6-(1R)-1-3,5-Bis(trifluoromethyl)phenylethoxy-5-(4-fluorophenyl)-3-morpholinoneAprepitant-M3 Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinone,6-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-5-(4-fluorophenyl)-, (5S,6R)-
• (5S,6R)-6-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-5-(4-fluorophenyl)-3-morpholinone [Aprepitant-M3]
• (5S,6R)-6-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-5-(4-fluorophenyl)-3-morpholinone [Aprepit
• (5S,6R)-6-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-5-(4-fluorophenyl)-3-morpholinone
• (5S,6R)-6-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-5-(4-fluorophenyl)-3-morpholinone [Aprepitant-M3]
• APREPITANT-M3
• (5S,6R)-6-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-5-(4-fluorophenyl)-3-morpholinonen[A
• Aprepitant-M3 Metabolite
• (5S,6R)-6-((1R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-5-(4-fluorophenyl)3-morpholinone
• Q27282876
• APREPITANT METABOLITE M-1
• UNII-L9KBR6F84D
• (5S,6R)-6-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-5-(4-fluorophenyl)-3-morpholinone[Aprepita
• 6-((1R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-5-(4-fluorophenyl)3-morpholinone, (5S,6R)-
• UISOBKKSNVFVOF-KTTLUUMZSA-N
• 3-Morpholinone, 6-((1R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-5-(4-fluorophenyl)-, (5S,6R)-
• AKOS030243243
• [Aprepitant-M3]
• DTXSID50433021
• 419574-04-2
• (5S,6R)-6-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-5-(4-fluorophenyl)morpholin-3-one
• L9KBR6F84D
• SCHEMBL6782215
• (5S,6R)-6-(1R)-1-3,5-Bis(trifluoromethyl)phenylethoxy-5-(4-fluorophenyl)-3-morpholinoneAprepitant-M3

• Inchi： 1S/C20H16F7NO3/c1-10(12-6-13(19(22,23)24)8-14(7-12)20(25,26)27)31-18-17(28-16(29)9-30-18)11-2-4-15(21)5-3-11/h2-8,10,17-18H,9H2,1H3,(H,28,29)/t10-,17+,18-/m1/s1
• InChI Key： UISOBKKSNVFVOF-KTTLUUMZSA-N
• SMILES： FC1C=CC(=CC=1)[C@H]1[C@H](OCC(N1)=O)O[C@H](C)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 451.10200
• Monoisotopic Mass: 451.10184051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 5.48350

(5S,6R)-6-(1R)-1-3,5-Bis(trifluoromethyl)phenylethoxy-5-(4-fluorophenyl)-3-morpholinoneAprepitant-M3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines